Cas no 2228676-56-8 (1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228676-56-8
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 6255573
• PubChem ID: 165627307
• Update Time: 2025-10-19

1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1786318
• 2228676-56-8

• Inchi： 1S/C13H15FO2/c1-8-5-4-6-9(10(8)14)13(11(15)16)7-12(13,2)3/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： YKITYYOUYCOJRC-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228676-56-8)

The compound 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228676-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, emphasizing its efficient production through cyclopropanation reactions. The compound's structural features, including the cyclopropane ring and the fluorine-substituted aromatic moiety, contribute to its stability and bioactivity. Researchers have explored its potential as an intermediate in the synthesis of more complex pharmaceutical agents, particularly in the development of anti-inflammatory and antimicrobial drugs.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent. Additionally, its antimicrobial properties have been tested against a range of bacterial and fungal strains, with notable efficacy against drug-resistant pathogens. These findings underscore the compound's versatility and its potential for further development in therapeutic applications.

Mechanistic studies have provided insights into the compound's mode of action. The presence of the fluorine atom and the cyclopropane ring appears to enhance its binding affinity to target proteins, thereby improving its pharmacological profile. Computational modeling and molecular docking studies have further elucidated these interactions, offering a foundation for the design of derivatives with optimized activity and reduced side effects.

Despite these advancements, challenges remain in the clinical translation of 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's promising preliminary data and structural novelty make it a compelling candidate for continued investigation.

In conclusion, 1-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a significant area of interest in chemical biology and pharmaceutical research. Its unique structure and diverse biological activities position it as a potential lead compound for the development of new therapeutic agents. Ongoing research efforts are expected to further elucidate its mechanisms and optimize its properties for clinical use.